Cas no 1321518-03-9 (2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine
• CAS No: 1321518-03-9
• MF: C₁₃H₁₇BF₃NO₂
• MW: 287.085794210434
• MDL: MFCD18723339
• CID: 2190335
• PubChem ID: 67364860
• Update Time: 2025-05-21

2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-methylpyridine
• 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine
• HWXUCKBKLLHQIS-UHFFFAOYSA-N
• SY265710
• 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic Acid Pinacol Ester
• 1321518-03-9
• DB-292036
• MFCD18723339
• CS-0310037
• BS-43723
• D79353
• SCHEMBL2326400
• 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine

• MDL： MFCD18723339
• Inchi： 1S/C13H17BF3NO2/c1-8-6-9(7-10(18-8)13(15,16)17)14-19-11(2,3)12(4,5)20-14/h6-7H,1-5H3
• InChI Key： HWXUCKBKLLHQIS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B2OC(C)(C)C(C)(C)O2)C=C(C)N=1)(F)F

Computed Properties

• Exact Mass: 287.1304434g/mol
• Monoisotopic Mass: 287.1304434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine

Research Brief on 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine (CAS: 1321518-03-9)

The compound 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine (CAS: 1321518-03-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the trifluoromethyl group and the boronic ester moiety makes it a versatile building block for Suzuki-Miyaura cross-coupling reactions, which are widely used in pharmaceutical synthesis.

Recent studies have focused on the application of this compound in the synthesis of novel kinase inhibitors, particularly those targeting the JAK/STAT and PI3K/AKT/mTOR pathways. These pathways are critical in the regulation of cell growth, survival, and proliferation, and their dysregulation is implicated in various cancers and inflammatory diseases. The boronic ester group in 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine facilitates the introduction of the pyridine moiety into more complex structures, enhancing the binding affinity and selectivity of the resulting inhibitors.

In a recent publication in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the synthesis of a new class of JAK2 inhibitors. The study highlighted the compound's role in improving the pharmacokinetic properties of the inhibitors, such as bioavailability and metabolic stability. The trifluoromethyl group was found to enhance the lipophilicity and membrane permeability of the final compounds, which is crucial for their therapeutic efficacy.

Another study published in Bioorganic & Medicinal Chemistry Letters explored the use of 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine in the development of PI3Kδ inhibitors. The researchers reported that the compound's boronic ester group allowed for efficient coupling with various aryl halides, leading to the rapid generation of a diverse library of potential inhibitors. The resulting compounds exhibited potent inhibitory activity against PI3Kδ, a kinase that plays a key role in immune cell function and is a promising target for autoimmune diseases.

In addition to its applications in kinase inhibitor development, this compound has also been investigated for its potential in PET (positron emission tomography) imaging. A study in the Journal of Nuclear Medicine described the synthesis of a fluorine-18 labeled analog of 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine for use as a radiotracer. The compound's ability to cross the blood-brain barrier and its high binding affinity to specific targets make it a promising candidate for imaging neurological disorders.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine. Recent advancements in flow chemistry and continuous manufacturing have shown potential in addressing these issues, enabling more efficient and scalable production of this valuable intermediate.

In conclusion, 2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)pyridine (CAS: 1321518-03-9) is a versatile and important building block in medicinal chemistry. Its applications in the synthesis of kinase inhibitors and radiotracers highlight its significance in drug discovery and development. Ongoing research is expected to further expand its utility and optimize its synthesis, paving the way for new therapeutic and diagnostic tools.